Cas no 79229-66-6 (4-ethynyl-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-ethynyl-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 79229-66-6
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• MDL: MFCD18809730
• CID: 554627
• PubChem ID: 12688461
• Update Time: 2025-06-10

4-ethynyl-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylicacid, 4-ethynyl-1-methyl-
• 1H-Pyrazole-5-carboxylic acid, 4-ethynyl-1-methyl- (9CI)
• 4-ethynyl-2-methylpyrazole-3-carboxylic acid
• 4-ethynyl-1-methyl-1H-pyrazole-5-carboxylic acid
• MFCD18809730
• 79229-66-6
• AKOS015921145
• 4-Ethynyl-1-methyl-1{h}-pyrazole-5-carboxylic acid
• DTXSID80506934
• EN300-232826
• 4-(1-ETHYNYL)-1-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID

• MDL： MFCD18809730
• Inchi： 1S/C7H6N2O2/c1-3-5-4-8-9(2)6(5)7(10)11/h1,4H,2H3,(H,10,11)
• InChI Key： DCKSYSASJNLBEQ-UHFFFAOYSA-N
• SMILES： OC(C1=C(C#C)C=NN1C)=O

Computed Properties

• Exact Mass: 150.042927438g/mol
• Monoisotopic Mass: 150.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-ethynyl-1-methyl-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 4-ethynyl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 79229-66-6)

4-ethynyl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 79229-66-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a pyrazole core, which is a five-membered heterocyclic ring containing two nitrogen atoms, and is further functionalized with an ethynyl group and a carboxylic acid moiety. This combination of functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for 4-ethynyl-1-methyl-1H-pyrazole-5-carboxylic acid has surged, driven by its potential role in developing small-molecule inhibitors and bioconjugation techniques. Researchers are particularly interested in its click chemistry applications, where the ethynyl group enables efficient coupling reactions with azides, a process widely used in biopharmaceuticals and diagnostics. This aligns with the growing trend of targeted drug delivery and precision medicine, which are hot topics in the scientific community.

The compound’s carboxylic acid functionality also makes it a valuable building block for peptide mimetics and metal-organic frameworks (MOFs), which are pivotal in catalysis and sensor technologies. Its structural adaptability has led to explorations in green chemistry, where sustainable synthesis methods are prioritized. For instance, optimizing its production using microwave-assisted synthesis or enzymatic catalysis could reduce environmental impact, addressing the increasing focus on eco-friendly chemical processes.

From an analytical perspective, 4-ethynyl-1-methyl-1H-pyrazole-5-carboxylic acid is characterized by techniques such as NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity for research applications. Its stability under various conditions makes it suitable for high-throughput screening in drug development, a critical step in identifying lead compounds for diseases like cancer and neurodegenerative disorders. This ties into the broader interest in AI-driven drug discovery, where computational models predict molecular interactions to accelerate research.

Beyond pharmaceuticals, the compound’s pyrazole scaffold is relevant in agrochemical innovation, particularly in designing herbicides and pesticides with improved selectivity. The ethynyl group’s reactivity also opens doors for polymer chemistry, where it can serve as a crosslinking agent for advanced materials. These applications resonate with current discussions on sustainable agriculture and smart materials, highlighting the compound’s multidisciplinary utility.

In summary, 4-ethynyl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 79229-66-6) is a multifaceted compound with broad applications in drug discovery, material science, and agrochemicals. Its structural features align with cutting-edge research trends, making it a subject of ongoing investigation. As industries prioritize innovation and sustainability, this compound is poised to play a pivotal role in shaping future technologies.